81-41-4

2,3-Anthracenedicarbonitrile, 1,4-diamino-9,10-dihydro-9,10-dioxo-

In Stock

• CAS RN:
• 81-41-4

• Formula:
• C16H8N4O2

• InChI:
• InChI=1S/C16H8N4O2/c17-5-9-10(6-18)14(20)12-11(13(9)19)15(21)7-3-1-2-4-8(7)16(12)22/h1-4H,19-20H2

• InChIKey:
• QUZJFTXRXJQLBH-UHFFFAOYSA-N

• 2,3-Anthracenedicarbonitrile, 1,4-diamino-9,10-dihydro-9,10-dioxo- is a useful research compound. Its molecular formula is C16H8N4O2 and its molecular weight is 288.26 g/mol. The purity is usually 95%.

2-methyl-1-benzothiophene-6-carboxylic acid

In Stock

• CAS RN:
• 18781-41-4

• Formula:
• C10H8O2S

• InChI:
• InChI=1S/C10H8O2S/c1-6-4-7-2-3-8(10(11)12)5-9(7)13-6/h2-5H,1H3,(H,11,12)

• InChIKey:
• ALOZIPUQHCBGNE-UHFFFAOYSA-N

• 2-methyl-1-benzothiophene-6-carboxylic acid is a useful research compound. Its molecular formula is C10H8O2S and its molecular weight is 192.24 g/mol. The purity is usually 95%.

5-(3-Phenylpropyl)-1,3,4-thiadiazol-2-amine

In Stock

• CAS RN:
• 39181-41-4

• Formula:
• C11H13N3S

• InChI:
• InChI=1S/C11H13N3S/c12-11-14-13-10(15-11)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,12,14)

• InChIKey:
• DNTUIWPRHKUTQH-UHFFFAOYSA-N

• 5-(3-Phenylpropyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C11H13N3S and its molecular weight is 219.31 g/mol. The purity is usually 95%.

Methyl 5-(Benzyloxy)-1H-indole-2-carboxylate

In Stock

• CAS RN:
• 55581-41-4

• Formula:
• C17H15NO3

• InChI:
• InChI=1S/C17H15NO3/c1-20-17(19)16-10-13-9-14(7-8-15(13)18-16)21-11-12-5-3-2-4-6-12/h2-10,18H,11H2,1H3

• InChIKey:
• ZLVQXIOLOMFGEE-UHFFFAOYSA-N

• Methyl 5-(Benzyloxy)-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.3 g/mol. The purity is usually 95%.

Barium-133

• CAS RN:
• 13981-41-4

• Formula:
• Ba

• InChI:
• InChI=1S/Ba/i1-4

• InChIKey:
• DSAJWYNOEDNPEQ-AHCXROLUSA-N

• Barium-133, also known as Barium-133, is a useful research compound. Its molecular formula is Ba and its molecular weight is 132.90601 g/mol. The purity is usually 95%.

2-((4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

In Stock

• CAS RN:
• 686281-41-4

• Formula:
• C14H14F3N5OS

• InChI:
• InChI=1S/C14H14F3N5OS/c15-14(16,17)12-19-20-13(22(12)18)24-8-11(23)21-7-3-5-9-4-1-2-6-10(9)21/h1-2,4,6H,3,5,7-8,18H2

• InChIKey:
• GSTLVMUNDJXWHW-UHFFFAOYSA-N

• 2-((4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone is a useful research compound. Its molecular formula is C14H14F3N5OS and its molecular weight is 357.36. The purity is usually 95%.

4-chloro-N-ethylaniline hydrochloride

In Stock

• CAS RN:
• 720681-41-4

• Formula:
• C8H11Cl2N

• InChI:
• InChI=1S/C8H10ClN.ClH/c1-2-10-8-5-3-7(9)4-6-8;/h3-6,10H,2H2,1H3;1H

• InChIKey:
• ZIHOAOGOTNQQFZ-UHFFFAOYSA-N

• 4-chloro-N-ethylaniline hydrochloride is a useful research compound. Its molecular formula is C8H11Cl2N and its molecular weight is 192.08. The purity is usually 95%.

N-(4-(1-(ethylsulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851781-41-4

• Formula:
• C19H22FN3O4S2

• InChI:
• InChI=1S/C19H22FN3O4S2/c1-3-28(24,25)22-17-11-7-14(8-12-17)18-13-19(15-5-9-16(20)10-6-15)23(21-18)29(26,27)4-2/h5-12,19,22H,3-4,13H2,1-2H3

• InChIKey:
• OPAGIWIWGLUHEQ-UHFFFAOYSA-N

• N-(4-(1-(ethylsulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C19H22FN3O4S2 and its molecular weight is 439.52. The purity is usually 95%.

3-benzyl-9-(4-chlorophenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 877781-41-4

• Formula:
• C22H20ClN5O2

• InChI:
• InChI=1S/C22H20ClN5O2/c1-25-19-18(20(29)28(22(25)30)14-15-6-3-2-4-7-15)27-13-5-12-26(21(27)24-19)17-10-8-16(23)9-11-17/h2-4,6-11H,5,12-14H2,1H3

• InChIKey:
• BWUKOWZQNRFMEC-UHFFFAOYSA-N

• 3-benzyl-9-(4-chlorophenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H20ClN5O2 and its molecular weight is 421.89. The purity is usually 95%.

ethyl 2-(1H-imidazol-1-yl)-5-nitrobenzoate

In Stock

• CAS RN:
• 893781-41-4

• Formula:
• C12H11N3O4

• InChI:
• InChI=1S/C12H11N3O4/c1-2-19-12(16)10-7-9(15(17)18)3-4-11(10)14-6-5-13-8-14/h3-8H,2H2,1H3

• InChIKey:
• NYZBRGPLOGKWQG-UHFFFAOYSA-N

• Ethyl 2-(1H-imidazol-1-yl)-5-nitrobenzoate is a useful research compound. Its molecular formula is C12H11N3O4 and its molecular weight is 261.237. The purity is usually 95%.

4,5-Dihydro-5-((4-(4-propoxyphenyl)-1-piperazinyl)methyl)-2-oxazolamine

• CAS RN:
• 144881-41-4

• Formula:
• C17H26N4O2

• InChI:
• InChI=1S/C17H26N4O2/c1-2-11-22-15-5-3-14(4-6-15)21-9-7-20(8-10-21)13-16-12-19-17(18)23-16/h3-6,16H,2,7-13H2,1H3,(H2,18,19)

• InChIKey:
• RYACAMPFAMXCNV-UHFFFAOYSA-N

• 4,5-Dihydro-5-((4-(4-propoxyphenyl)-1-piperazinyl)methyl)-2-oxazolamine, also known as 4,5-Dihydro-5-((4-(4-propoxyphenyl)-1-piperazinyl)methyl)-2-oxazolamine, is a useful research compound. Its molecular formula is C17H26N4O2 and its molecular weight is 318.4 g/mol. The purity is usually 95%.

N-(8-Hydroxymethyl-3-methylimidazo(4,5-f)quinoxalin-2-yl)sulfamic acid

• CAS RN:
• 115781-41-4

• Formula:
• C11H11N5O4S

• InChI:
• InChI=1S/C11H11N5O4S/c1-16-8-3-2-7-9(13-6(5-17)4-12-7)10(8)14-11(16)15-21(18,19)20/h2-4,17H,5H2,1H3,(H,14,15)(H,18,19,20)

• InChIKey:
• PMFUOUDXJHIUEN-UHFFFAOYSA-N

• N-(8-Hydroxymethyl-3-methylimidazo(4,5-f)quinoxalin-2-yl)sulfamic acid, also known as N-(8-Hydroxymethyl-3-methylimidazo(4,5-f)quinoxalin-2-yl)sulfamic acid, is a useful research compound. Its molecular formula is C11H11N5O4S and its molecular weight is 309.3 g/mol. The purity is usually 95%.

3'-Methyl-2-thiomorpholinomethylbenzophenone

In Stock

• CAS RN:
• 898781-41-4

• Formula:
• C19H21NOS

• InChI:
• InChI=1S/C19H21NOS/c1-15-5-4-7-16(13-15)19(21)18-8-3-2-6-17(18)14-20-9-11-22-12-10-20/h2-8,13H,9-12,14H2,1H3

• InChIKey:
• VCSDPLCDKAUFIQ-UHFFFAOYSA-N

• 3'-Methyl-2-thiomorpholinomethylbenzophenone is a useful research compound. Its molecular formula is C19H21NOS and its molecular weight is 311.4 g/mol. The purity is usually 95%.

(3S,7R,8R,9R,10S,13S,14S)-3,7,9-trihydroxy-10,13-dimethyl-2,3,4,7,8,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one

• CAS RN:
• 165281-41-4

• Formula:
• C19H28O4

• InChI:
• InChI=1S/C19H28O4/c1-17-7-8-19(23)16(13(17)3-4-15(17)22)14(21)10-11-9-12(20)5-6-18(11,19)2/h10,12-14,16,20-21,23H,3-9H2,1-2H3/t12-,13-,14+,16+,17-,18-,19+/m0/s1

• InChIKey:
• IEXDBCPTYDVIKY-DIQPHHTCSA-N

• (3S,7R,8R,9R,10S,13S,14S)-3,7,9-trihydroxy-10,13-dimethyl-2,3,4,7,8,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one, also known as (3S,7R,8R,9R,10S,13S,14S)-3,7,9-trihydroxy-10,13-dimethyl-2,3,4,7,8,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one, is a useful research compound. Its molecular formula is C19H28O4 and its molecular weight is 320.429. The purity is usually 95%.

Ethyl 3-amino-3-(3,5-dichlorophenyl)-2,2-difluoropropanoate

Usually In Stock

• CAS RN:
• 2248281-41-4

• Formula:
• C11H11Cl2F2NO2

• InChI:
• InChI=1S/C11H11Cl2F2NO2/c1-2-18-10(17)11(14,15)9(16)6-3-7(12)5-8(13)4-6/h3-5,9H,2,16H2,1H3

• InChIKey:
• ZEMOYZANWUSEGT-UHFFFAOYSA-N

• Ethyl 3-amino-3-(3,5-dichlorophenyl)-2,2-difluoropropanoate is a useful research compound. Its molecular formula is C11H11Cl2F2NO2 and its molecular weight is 298.11. The purity is usually 95%.

1,2-Dibromo-3,4-difluoro-5-nitrobenzene

In Stock

• CAS RN:
• 1807181-41-4

• Formula:
• C6HBr2F2NO2

• InChI:
• InChI=1S/C6HBr2F2NO2/c7-2-1-3(11(12)13)5(9)6(10)4(2)8/h1H

• InChIKey:
• CABHDEWLCMYKAF-UHFFFAOYSA-N

• 1,2-Dibromo-3,4-difluoro-5-nitrobenzene is a useful research compound. Its molecular formula is C6HBr2F2NO2 and its molecular weight is 316.88 g/mol. The purity is usually 95%.